3-(3-hydroxypropyl)-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 3-(3-hydroxypropyl)-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H21N5O3/c1-20-15-14(16(25)23(18(20)26)11-6-12-24)22-10-5-9-21(17(22)19-15)13-7-3-2-4-8-13/h2-4,7-8,24H,5-6,9-12H2,1H3
• InChI Key: BVVQWNIBMQRRCR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CCCO)N3CCCN(C3=N2)C4=CC=CC=C4
• Molecular Formula: C18H21N5O3
• Molecular Weight: 355.4 g/mol

Description

The compound “3-(3-hydroxypropyl)-1-methyl-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione” is a pyrimidinedione derivative. Pyrimidinediones are a class of chemical compounds characterized by a pyrimidine ring substituted with two carbonyl groups. They are found in many naturally occurring metabolites and have various pharmacological effects.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthetic Routes and Modifications : Compounds related to the chemical structure mentioned have been synthesized through various methods, highlighting the versatility and potential for structural modification. For example, Ondrej Šimo and colleagues (1995) reported on the synthesis of [c,d]-fused purinediones, which are structurally similar and were obtained via a multi-step synthesis process. This demonstrates the chemical flexibility and the potential for creating a wide range of derivatives for specific applications (Šimo, Rybár, & Alföldi, 1995).

• Structural and Spectral Exploration : The study of the structural and spectral properties of these compounds is crucial for understanding their reactivity and potential applications. Abida Ashraf et al. (2019) explored the synthesis and structural analysis of novel heterocycle derivatives, including detailed spectral and computational studies. Such research is foundational for the application of these compounds in various scientific domains (Ashraf et al., 2019).

Potential Applications

• Antiviral and Antiinflammatory Activity : Some derivatives have been explored for their biological activities, such as antiinflammatory and antiviral properties. For instance, J. Kaminski et al. (1989) synthesized and showed that certain substituted analogues exhibit antiinflammatory activity, comparable to well-known anti-inflammatory drugs, indicating potential therapeutic applications (Kaminski et al., 1989).

• Photophysical and Electronic Properties : The exploration of electronic structures through computational methods, as done by Ashraf et al., provides insights into the photophysical properties of these compounds. Such studies are essential for developing materials with specific optical, electronic, or photophysical characteristics, which could be applied in sensors, optical devices, or as part of advanced materials (Ashraf et al., 2019).